Cas no 178553-86-1 (1-Hexadecanol, 2-amino-)

• Product Name: 1-Hexadecanol, 2-amino-
• CAS No: 178553-86-1
• MF: C₁₆H₃₅NO
• MW: 257.455205202103
• CID: 1365638
• PubChem ID: 4115537
• Update Time: 2025-04-20

1-Hexadecanol, 2-amino- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol, 2-amino-
• 2-aminohexadecan-1-ol
• CHEMBL85287
• 2-Aminopalmitol
• SCHEMBL1117449
• 178553-86-1
• 2-amino-hexadecanol
• DTXSID70399473

• Inchi： 1S/C16H35NO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16(17)15-18/h16,18H,2-15,17H2,1H3
• InChI Key： MNGRWBQCRJBGSJ-UHFFFAOYSA-N
• SMILES： OCC(CCCCCCCCCCCCCC)N

Computed Properties

• Exact Mass: 257.27205
• Monoisotopic Mass: 257.271864740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25